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Compound of Interest

Compound Name: 2-Bromopentanal

Cat. No.: B14693537

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Bromopentanal (CAS No. 35066-
19-4) is not readily available in public databases. The following guide has been compiled using
information on structurally similar compounds, such as other alpha-bromo aldehydes, and
general knowledge of reactive aldehydes. This information should be used as a guideline for
experienced researchers and professionals. A thorough risk assessment should be conducted
before handling this chemical.

Introduction

2-Bromopentanal, also known as a-bromovaleraldehyde, is a halogenated aldehyde.[1] The
presence of both an aldehyde functional group and a bromine atom at the alpha position
suggests high reactivity and potential toxicity. Aldehydes as a class are known for their toxic
effects, and halogenation can further modify a compound's chemical and toxicological
properties.[2][3] This guide provides a detailed overview of the presumed safety and handling
precautions for 2-bromopentanal, based on available data for related compounds and general
principles of chemical safety for reactive aldehydes.

Chemical and Physical Properties

Limited experimental data is available for 2-bromopentanal. The following table summarizes
its computed properties from PubChem.
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Property Value Source
Molecular Formula C5H9BrO PubChem[1][4]
Molecular Weight 165.03 g/mol PubChem[1][4]
IUPAC Name 2-bromopentanal PubChem[1]
CAS Number 35066-19-4 PubChem[1]
Synonyms a-bromovaleraldehyde PubChem[1]

Hazard Identification and Classification

While specific GHS classification for 2-bromopentanal is not available, based on the known
hazards of other short-chain aldehydes and halogenated compounds, it is prudent to assume it
is a hazardous substance. The following table provides a potential hazard classification.

Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity (Oral, leuSkull and
Dermal, Inhalation) crossbones

DangerH301: Toxic if swallowed. H311: Toxic in contact with skin. H331: Toxic if inhaled.Skin
Corrosion/Irritationis.CorrosionDangerH314: Causes severe skin burns and eye damage.
[5]Serious Eye Damage/Eye Irritation.CorrosionDangerH318: Causes serious eye
damage.Respiratory Sensitizations.Health hazardDangerH334: May cause allergy or asthma
symptoms or breathing difficulties if inhaled.

Note: This classification is presumptive and based on the hazards of similar chemicals.

Toxicological Information

Detailed toxicological studies on 2-bromopentanal are not publicly available. However,
aldehydes are generally reactive electrophiles that can be toxic. Their toxicity is often mediated
by their ability to form adducts with biological nucleophiles like proteins and DNA.[2][6] Short-
chain aldehydes can be irritants and sensitizers.
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Due to the lack of specific data for 2-bromopentanal, no experimental protocols for

toxicological studies can be provided.

Safe Handling and Storage

Given the anticipated reactivity of 2-bromopentanal, stringent safety measures should be

implemented during its handling and storage.

A multi-layered approach to PPE is critical to mitigate risks.

Protection Type

Recommended Equipment

Rationale

Eye & Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause severe

eye damage.[7]

Hand Protection

Butyl rubber or nitrile gloves
(double-gloving

recommended).

Provides protection against
aldehydes and halogenated

hydrocarbons.[7]

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.

Minimizes skin contact and

protects from splashes.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor cartridges or a

supplied-air respirator.

Essential for preventing
inhalation of harmful and

potentially sensitizing vapors.

[7]

« Ventilation: All handling of 2-bromopentanal must be conducted in a certified chemical fume

hood to minimize inhalation exposure.

« Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

e Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
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» Keep containers tightly closed and store under an inert atmosphere (e.g., argon or nitrogen)

to prevent oxidation or polymerization.

o Store separately from incompatible materials such as strong oxidizing agents, strong bases,

acids, and amines.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[8]

Accidental Release and Disposal

» Spill: In case of a spill, evacuate the area and ensure adequate ventilation. Remove all

sources of ignition. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.
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» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Do not allow it to enter drains or waterways.

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of a reactive aldehyde
like 2-bromopentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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